2-Nitrocinnamic acid 2-Nitrocinnamic acid
Brand Name: Vulcanchem
CAS No.: 612-41-9
VCID: VC21178124
InChI: InChI=1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
SMILES: C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-]
Molecular Formula: C9H7NO4
Molecular Weight: 193.16 g/mol

2-Nitrocinnamic acid

CAS No.: 612-41-9

Cat. No.: VC21178124

Molecular Formula: C9H7NO4

Molecular Weight: 193.16 g/mol

* For research use only. Not for human or veterinary use.

2-Nitrocinnamic acid - 612-41-9

Specification

CAS No. 612-41-9
Molecular Formula C9H7NO4
Molecular Weight 193.16 g/mol
IUPAC Name (E)-3-(2-nitrophenyl)prop-2-enoic acid
Standard InChI InChI=1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
Standard InChI Key BBQDLDVSEDAYAA-AATRIKPKSA-N
Isomeric SMILES C1=CC=C(C(=C1)/C=C/C(=O)O)[N+](=O)[O-]
SMILES C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-]
Canonical SMILES C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-]

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